Cas no 2137477-61-1 (tert-butyl N-[2-(diethylamino)-4-hydroxycyclohexyl]carbamate)

• Product Name: tert-butyl N-[2-(diethylamino)-4-hydroxycyclohexyl]carbamate
• CAS No: 2137477-61-1
• MF: C₁₅H₃₀N₂O₃
• MW: 286.410304546356
• CID: 6313274
• PubChem ID: 165497934
• Update Time: 2025-06-11

tert-butyl N-[2-(diethylamino)-4-hydroxycyclohexyl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[2-(diethylamino)-4-hydroxycyclohexyl]carbamate
• EN300-1161868
• 2137477-61-1

• Inchi： 1S/C15H30N2O3/c1-6-17(7-2)13-10-11(18)8-9-12(13)16-14(19)20-15(3,4)5/h11-13,18H,6-10H2,1-5H3,(H,16,19)
• InChI Key： HEIDVHQPSXMXOW-UHFFFAOYSA-N
• SMILES： OC1CCC(C(C1)N(CC)CC)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 286.22564282g/mol
• Monoisotopic Mass: 286.22564282g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 61.8Ų

Additional information on tert-butyl N-[2-(diethylamino)-4-hydroxycyclohexyl]carbamate

Introduction to Tert-butyl N-[2-(diethylamino)-4-hydroxycyclohexyl]carbamate (CAS No. 2137477-61-1)

Tert-butyl N-[2-(diethylamino)-4-hydroxycyclohexyl]carbamate, identified by its CAS number 2137477-61-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound belongs to the class of carbamates, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including its tert-butyl group and the presence of a hydroxycyclohexyl moiety, contribute to its distinctive chemical properties and reactivity, making it a subject of interest for further investigation.

The structure of tert-butyl N-[2-(diethylamino)-4-hydroxycyclohexyl]carbamate consists of a carbamate functional group attached to a cyclohexane ring substituted with an amino group and a hydroxyl group. The tert-butyl group at the nitrogen atom enhances the stability of the carbamate linkage, while the hydroxycyclohexyl part introduces hydrogen bonding capabilities, which can be crucial for interactions with biological targets. These structural elements not only define its chemical behavior but also open avenues for exploring its pharmacological potential.

In recent years, there has been growing interest in carbamate derivatives as pharmacophores due to their ability to modulate various biological pathways. The diethylamino substituent in the molecule may contribute to its solubility and bioavailability, which are critical factors in drug development. Furthermore, the presence of both hydroxyl and amino groups provides multiple sites for interaction with biological molecules, suggesting potential applications in drug design and molecular recognition.

One of the most compelling aspects of tert-butyl N-[2-(diethylamino)-4-hydroxycyclohexyl]carbamate is its potential role in addressing unmet medical needs. Current research in medicinal chemistry highlights the importance of developing novel compounds with improved efficacy and reduced side effects. The structural complexity of this molecule allows for fine-tuning its properties through structural modifications, enabling the creation of derivatives with enhanced pharmacological profiles.

Recent studies have begun to explore the pharmacological activities of related carbamate compounds, revealing their potential in various therapeutic areas. For instance, some carbamates have shown promise as kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The hydroxycyclohexyl moiety in tert-butyl N-[2-(diethylamino)-4-hydroxycyclohexyl]carbamate may facilitate binding to specific protein targets, thereby modulating signaling pathways involved in disease progression.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and asymmetric synthesis, have been employed to construct the complex framework of this molecule. These techniques not only enhance efficiency but also allow for the introduction of structural diversity, which is essential for developing lead compounds.

In terms of biological evaluation, preliminary studies on derivatives of this compound have demonstrated interesting pharmacological effects. For example, modifications at the amino or hydroxyl groups have led to compounds with enhanced binding affinity to certain enzymes or receptors. Such findings underscore the importance of structure-activity relationships (SAR) in carbamate-based drug discovery.

The therapeutic potential of tert-butyl N-[2-(diethylamino)-4-hydroxycyclohexyl]carbamate extends beyond traditional pharmaceutical applications. Its unique structural features make it a valuable scaffold for designing molecules that can interact with biological systems in novel ways. This opens up possibilities for applications in areas such as targeted drug delivery systems and molecular imaging probes.

As research progresses, collaborations between synthetic chemists and biologists will be crucial in unlocking the full therapeutic potential of this compound. High-throughput screening (HTS) techniques combined with computational modeling can accelerate the identification of promising derivatives for further development. Additionally, advancements in analytical chemistry will enable precise characterization of this compound and its analogs.

The future direction for tert-butyl N-[2-(diethylamino)-4-hydroxycyclohexyl]carbamate lies in exploring its role as a lead compound for new drug candidates. By leveraging cutting-edge synthetic methods and interdisciplinary approaches, researchers can uncover novel pharmacological activities that may address critical unmet medical needs. The combination of its structural complexity and biological relevance positions this compound as a promising candidate for further investigation.

In conclusion,tert-butyl N-[2-(diethylamino)-4-hydroxycyclohexyl]carbamate (CAS No. 2137477-61-1) represents a significant advancement in pharmaceutical chemistry with substantial potential for therapeutic applications. Its unique structural features and diverse biological activities make it an attractive target for further research and development. As our understanding of its properties grows, so too will its contributions to addressing complex medical challenges.